Cas no 5520-31-0 ((4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol)

• Product Name: (4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol
• CAS No: 5520-31-0
• MF: C₂₄H₂₅ClO₅
• MW: 428.905306577683
• CID: 1592942
• PubChem ID: 5245459
• Update Time: 2025-04-21

(4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol
• [3-chloro-4-[(3-ethoxy-4-phenylmethoxyphenyl)methoxy]-5-methoxyphenyl]methanol
• DTXSID10412897
• 5520-31-0
• AC1NRQKK

• Inchi： 1S/C24H25ClO5/c1-3-28-22-12-18(9-10-21(22)29-15-17-7-5-4-6-8-17)16-30-24-20(25)11-19(14-26)13-23(24)27-2/h4-13,26H,3,14-16H2,1-2H3
• InChI Key： IUKKBHFJGFPLRO-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CC(=C1OCC1C=CC(=C(C=1)OCC)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 428.13915
• Monoisotopic Mass: 428.139052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 4.9

Experimental Properties

• Density: 1.228
• Boiling Point: 574.3°C at 760 mmHg
• Flash Point: 301.1°C
• Refractive Index: 1.59
• PSA: 57.15